2-{[3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[3-(3,5-difluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C20H12F3N3O2S2/c21-11-1-3-14(4-2-11)24-17(27)10-30-20-25-16-5-6-29-18(16)19(28)26(20)15-8-12(22)7-13(23)9-15/h1-9H,10H2,(H,24,27)
• InChI Key: MRNDHQVUBDMJTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)F)F)SC=C3)F
• Molecular Formula: C20H12F3N3O2S2
• Molecular Weight: 447.5 g/mol

Description

2-{[3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H12F3N3O2S2 and its molecular weight is 447.45. The purity is usually 95%.
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Scientific Research Applications

Dual Inhibitory Activities

This compound showcases potent dual inhibitory activities against both human thymidylate synthase (TS) and dihydrofolate reductase (DHFR), making it a significant focus for antifolate drug development. The structural scaffold of 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine, to which it is related, has been identified as conducive to dual human TS-DHFR inhibitory activity, highlighting its potential in cancer therapy due to the crucial roles these enzymes play in DNA synthesis and cell proliferation (Gangjee et al., 2008).

Antiviral Potency Against SARS-CoV-2

Research into closely related analogues, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide, reveals significant antiviral potential against SARS-CoV-2. Quantum chemical insights into its molecular structure, hydrogen-bonded interactions, and docking studies have shown strong binding affinity towards SARS-CoV-2 protease, suggesting potential for COVID-19 treatment applications (Mary et al., 2020).

Molecular Structure and Spectroscopic Analysis

Investigations into the molecular structure and spectroscopic properties of related compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide, provide valuable insights into their potential applications. Studies on their crystal structures, intramolecular hydrogen bonding, and conformational analysis contribute to a deeper understanding of their chemical behavior and potential as therapeutic agents (Subasri et al., 2016).